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Compound of Interest

Compound Name: Diclazuril-d4

Cat. No.: B12417808 Get Quote

Diclazuril-d4 for Analytical Use: An In-depth
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

Diclazuril-d4, a deuterated analog of the anticoccidial agent Diclazuril. This information is

crucial for its use as an internal standard in analytical methodologies, ensuring accurate

quantification in research, drug development, and quality control processes.

Physicochemical Properties
Diclazuril-d4 is a stable, isotopically labeled form of Diclazuril, designed for use in mass

spectrometry-based analytical methods. The deuterium labeling provides a distinct mass

difference, allowing for clear differentiation from the unlabeled analyte.

General Properties
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Property Value Reference

Chemical Name

Benzene-2,3,5,6-d4-

acetonitrile, 4-chloro-α-[2,6-

dichloro-4-(4,5-dihydro-3,5-

dioxo-1,2,4-triazin-2(3H)-

yl)phenyl]-

[1]

Synonyms R-64433-d4 [2]

CAS Number 1632495-80-7 [1][3]

Molecular Formula C₁₇H₅D₄Cl₃N₄O₂ [1][3]

Molecular Weight 411.66 g/mol [1][3]

Appearance White to yellow solid [1]

Purity ≥98% [1]

Isotopic Enrichment 98.4% [1]

Solubility
Diclazuril-d4, similar to its non-deuterated counterpart, exhibits low aqueous solubility.[4] It is

soluble in polar aprotic solvents.

Solvent Solubility Notes Reference

Dimethyl Sulfoxide

(DMSO)
25 mg/mL (60.73 mM)

Ultrasonic assistance

may be needed.

Hygroscopic DMSO

can significantly

impact solubility; use

newly opened solvent.

[5]

Dimethylformamide

(DMF)
Soluble

Specific quantitative

data not available.
[6]

Tetrahydrofuran (THF) Slightly soluble [6][7]

Water Insoluble [7]
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Spectroscopic Data
The spectroscopic properties of Diclazuril-d4 are expected to be nearly identical to those of

Diclazuril, with minor shifts attributable to the deuterium substitution.

Technique Data Reference

UV/Vis Spectroscopy λmax: 220 nm, 277 nm [8]

¹H NMR Spectroscopy Consistent with structure [1]

Mass Spectrometry Consistent with structure [1]

Stability and Storage
Proper storage is essential to maintain the integrity of Diclazuril-d4.

Condition Stability Reference

Powder (-20°C) 3 years [1]

Powder (4°C) 2 years [1]

In Solvent (-80°C) 6 months [1][2]

In Solvent (-20°C) 1 month [1][2]

Analytical Methods and Experimental Protocols
Diclazuril-d4 is primarily used as an internal standard in quantitative analysis of Diclazuril by

High-Performance Liquid Chromatography (HPLC) coupled with UV or mass spectrometric

detection.

High-Performance Liquid Chromatography (HPLC-UV)
This method is suitable for the determination of Diclazuril in various matrices, such as animal

feed.

Experimental Protocol:
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Sample Preparation (Animal Feed):

Weigh a representative sample of the feed.

Add a known amount of Diclazuril-d4 internal standard.

Extract with acidified methanol.

Perform solid-phase extraction (SPE) on a C18 cartridge for cleanup.

Elute Diclazuril and Diclazuril-d4 from the SPE cartridge.

Evaporate the eluate to dryness.

Reconstitute the residue in a suitable solvent (e.g., dimethylformamide/water).

Chromatographic Conditions:

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase: A gradient or isocratic mixture of acetonitrile and an aqueous buffer (e.g.,

0.2% phosphoric acid).

Flow Rate: 1.0 - 1.5 mL/min.

Detection: UV detector at 275 nm or 280 nm.

Injection Volume: 10 - 20 µL.

Quantification:

Create a calibration curve by plotting the ratio of the peak area of Diclazuril to the peak

area of Diclazuril-d4 against the concentration of Diclazuril.

Determine the concentration of Diclazuril in the sample from the calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
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LC-MS/MS offers higher sensitivity and selectivity for the analysis of Diclazuril in biological

matrices like plasma.

Experimental Protocol:

Sample Preparation (Animal Plasma):

To a plasma sample, add a known amount of Diclazuril-d4 internal standard.

Perform protein precipitation by adding acetonitrile.

Centrifuge to pellet the precipitated proteins.

Inject the supernatant into the LC-MS/MS system.

LC-MS/MS Conditions:

Chromatography: Utilize a suitable reversed-phase column (e.g., Nucleosil ODS 5-µm)

with a gradient elution of acetonitrile and an aqueous buffer like 0.01 M ammonium

acetate.

Mass Spectrometry: Operate the mass spectrometer in the multiple reaction monitoring

(MRM) mode with negative ion detection.[9]

Ionization: Electrospray ionization (ESI).[9]

Quantification:

Monitor specific precursor-to-product ion transitions for both Diclazuril and Diclazuril-d4.

Quantify Diclazuril concentration based on the ratio of the peak areas of the analyte to the

internal standard, using a calibration curve prepared in the same biological matrix.

Mechanism of Action of Diclazuril
Diclazuril is a potent anticoccidial agent that is effective against various species of Eimeria, the

protozoan parasite responsible for coccidiosis in poultry and other livestock. Its mechanism of

action involves the disruption of the parasite's life cycle.
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Diclazuril primarily targets the intracellular developmental stages of the coccidia, specifically

schizogony and gametogony. Treatment with Diclazuril leads to degenerative changes in the

first and second-generation schizonts, characterized by a loss of internal structure and the

appearance of intracytoplasmic vacuoles. This ultimately results in the degeneration of both

schizonts and gamonts, thereby halting the replication of the parasite.
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Diclazuril's inhibitory effect on the coccidian life cycle.

Conclusion
Diclazuril-d4 serves as an indispensable tool for the accurate and reliable quantification of

Diclazuril in various analytical applications. A thorough understanding of its physicochemical

properties and the appropriate analytical methodologies is paramount for researchers,

scientists, and drug development professionals to ensure data integrity and advance scientific

research in animal health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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